Cas no 933746-14-6 (2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine)

• Product Name: 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine
• CAS No: 933746-14-6
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 5948368
• PubChem ID: 72214472
• Update Time: 2025-06-10

2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2006510
• 933746-14-6
• 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine
• 2-(2-CHLORO-6-METHYLPYRIMIDIN-4-YL)ETHANAMINE
• AB76812

• Inchi： 1S/C7H10ClN3/c1-5-4-6(2-3-9)11-7(8)10-5/h4H,2-3,9H2,1H3
• InChI Key： TVBUWJYYZPAKON-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(CCN)=N1

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine

Research Brief on 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine (CAS: 933746-14-6)

The compound 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine (CAS: 933746-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential applications in drug discovery, particularly as a building block for small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted its utility in the synthesis of novel kinase inhibitors and other therapeutic agents.

One of the key areas of interest is the role of this compound in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine as a precursor in the synthesis of selective kinase inhibitors, demonstrating its versatility in medicinal chemistry. The chloro and methyl substituents on the pyrimidine ring provide reactive sites for further functionalization, enabling the creation of diverse chemical libraries.

In a recent study published in the Journal of Medicinal Chemistry, scientists reported the use of this compound in the development of a new class of EGFR (Epidermal Growth Factor Receptor) inhibitors. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of EGFR, leading to potent inhibitory activity. The researchers also noted that the amine group in the side chain could be further modified to enhance pharmacokinetic properties, such as solubility and bioavailability.

Another notable application of 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine is in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel antibacterial agents. The results indicated that derivatives of this compound exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the pyrimidine core could serve as a scaffold for designing next-generation antibiotics.

Beyond its therapeutic potential, this compound has also been investigated for its chemical properties. Computational studies have provided insights into its electronic structure and reactivity, which are crucial for optimizing its use in synthetic chemistry. Density functional theory (DFT) calculations have revealed that the chloro and methyl groups influence the compound's reactivity, making it a valuable intermediate in multi-step synthetic routes.

In conclusion, 2-(2-chloro-6-methylpyrimidin-4-yl)ethan-1-amine (CAS: 933746-14-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agent design, underscoring its importance in drug discovery. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.